Cas no 2137991-21-8 (methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate)

• Product Name: methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate
• CAS No: 2137991-21-8
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 6212194
• PubChem ID: 165483733
• Update Time: 2025-06-10

methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate
• 2137991-21-8
• EN300-1127957

• Inchi： 1S/C6H8N4O3/c1-10-8-6(7-9-10)4(11)3-5(12)13-2/h3H2,1-2H3
• InChI Key： AUEVKCKBNACQEA-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1N=NN(C)N=1)=O)=O

Computed Properties

• Exact Mass: 184.05964013g/mol
• Monoisotopic Mass: 184.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 87Ų

Additional information on methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate

Recent Advances in the Study of Methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate (CAS: 2137991-21-8)

The compound methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate (CAS: 2137991-21-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrazole and ester functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex molecules. The tetrazole moiety, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. Recent publications have highlighted innovative synthetic routes to produce methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate with high yield and purity, which is critical for its subsequent use in pharmaceutical applications.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes, making it a potential candidate for the development of novel therapeutics. Researchers have also explored its pharmacokinetic properties, including its stability and metabolism, to better understand its suitability for in vivo applications. These findings are particularly relevant for the design of new drugs targeting specific pathways or diseases.

Another notable aspect of recent research is the exploration of methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate in combination with other compounds. Studies have demonstrated that it can act as a synergistic agent, enhancing the efficacy of existing drugs. This has opened up new avenues for combination therapies, particularly in areas such as oncology and infectious diseases, where resistance to single-agent treatments is a growing concern.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed. However, the ongoing research efforts are expected to overcome these obstacles, paving the way for its broader application in the pharmaceutical industry. Future studies are likely to focus on optimizing its properties and expanding its therapeutic potential.

In conclusion, methyl 3-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-3-oxopropanoate (CAS: 2137991-21-8) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable tool for researchers, and ongoing studies are expected to further elucidate its potential. As the scientific community continues to explore its applications, this compound is poised to play a significant role in the development of next-generation therapeutics.